Cas no 6049-86-1 (Hexahydro-1H,3H-pyrido1,2-c1,3oxazine)

• Product Name: Hexahydro-1H,3H-pyrido1,2-c1,3oxazine
• CAS No: 6049-86-1
• MF: C₈H₁₅NO
• MW: 141.210802316666
• MDL: MFCD06637496
• CID: 1070603
• PubChem ID: 23278629
• Update Time: 2025-04-23

Hexahydro-1H,3H-pyrido1,2-c1,3oxazine Chemical and Physical Properties

Names and Identifiers

• Hexahydro-1H,3H-pyrido[1,2-c][1,3]oxazine
• HEXAHYDRO-PYRIDO[1,2-C][1,3]OXAZINE
• 3,4-Tetramethylen-tetrahydro-1,3-oxazin
• 3-oxa-1-azabicyclo[4.4.0]decane
• AC1MERE6
• AK-968
• BIM-0042676.P001
• CBMicro_042740
• Hexahydro-pyrido[1,2-c][1,3]oxazin
• Oprea1_778300
• perhydro-pyrido[1,2-c](1,3)oxazine
• perhydropyrido< 1,2-c> < 1,3> oxazine
• ST024534
• STK097911
• trans-Perhydro-pyrido< 1,2-c> -1,3-oxazin
• octahydropyrido[1,2-c][1,3]oxazine
• 1,3,4,4a,5,6,7,8-octahydropyrido[1,2-c][1,3]oxazine
• 6049-86-1
• SCHEMBL5527517
• AKOS006291791
• perhydro-pyrido[1,2-c][1,3]oxazine
• 3-oxaquinolizidine
• Hexahydro-1H,3H-pyrido1,2-c1,3oxazine

• MDL： MFCD06637496
• Inchi： 1S/C8H15NO/c1-2-5-9-7-10-6-4-8(9)3-1/h8H,1-7H2
• InChI Key： QNXMMEGQRQOPEF-UHFFFAOYSA-N
• SMILES： O1CCC2CCCCN2C1

Computed Properties

• Exact Mass: 438.2309
• Monoisotopic Mass: 141.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.5A^2
• XLogP3: 1.3

Experimental Properties

• Density: 1.21
• Boiling Point: 619.7°C at 760 mmHg
• Flash Point: 328.6°C
• Refractive Index: 1.646
• PSA: 50.36

Hexahydro-1H,3H-pyrido1,2-c1,3oxazine Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on Hexahydro-1H,3H-pyrido1,2-c1,3oxazine

Hexahydro-1H,3H-pyrido[1,2-c][1,3]oxazine: A Comprehensive Overview

Hexahydro-1H,3H-pyrido[1,2-c][1,3]oxazine (CAS No 6049-86-1) is a unique organic compound that has garnered significant attention in the fields of chemistry and materials science. This compound is characterized by its complex bicyclic structure, which combines elements of pyridine and oxazine moieties. The pyrido[1,2-c][1,3]oxazine core is a fused bicyclic system that exhibits interesting electronic and structural properties, making it a valuable component in various chemical and biological applications.

Recent advancements in synthetic chemistry have enabled the precise synthesis of Hexahydro-1H,3H-pyrido[1,2-c][1,3]oxazine and its derivatives. Researchers have employed innovative methodologies such as tandem cyclization reactions and transition metal-catalyzed processes to achieve high yields and excellent stereocontrol. These developments have significantly expanded the scope of this compound in both academic and industrial settings.

The CAS No 6049-86-1 designation underscores the importance of this compound in regulatory and safety documentation. As a result of its unique properties, Hexahydro-1H,3H-pyrido[1,2-c][1,3]oxazine has been extensively studied for its potential applications in drug discovery and materials science. For instance, its ability to act as a scaffold for bioactive molecules has made it a focal point in medicinal chemistry research.

In the realm of materials science, Hexahydro-1H,3H-pyrido[1,2-c][1,3]oxazine has demonstrated remarkable versatility. Its incorporation into polymer systems has led to the development of advanced materials with enhanced mechanical and thermal properties. Furthermore, recent studies have highlighted its potential as a precursor for functional materials such as semiconductors and sensors.

The synthesis of Hexahydro-1H,3H-pyrido[1,2-c][1,3]oxazine involves a series of well-defined steps that require precise control over reaction conditions. One of the most efficient methods involves the cyclization of appropriately substituted precursors under acidic or basic conditions. This approach not only ensures high yields but also allows for the introduction of functional groups at specific positions on the bicyclic framework.

One of the most exciting developments in the study of Hexahydro-1H,3H-pyrido[1,2-c][1,3]oxazine is its application in drug delivery systems. Researchers have exploited its ability to form stable complexes with various therapeutic agents to develop targeted drug delivery platforms. These systems offer improved bioavailability and reduced side effects compared to conventional drug delivery methods.

In addition to its practical applications, Hexahydro-pyrido[1,2-c][ has also served as a valuable model system for studying fundamental chemical concepts such as aromaticity and conjugation effects. Its unique electronic structure provides insights into how these properties influence reactivity and stability in complex molecular systems.

Looking ahead, the continued exploration of Hexahydro-pyrido[ derivatives is expected to yield even more groundbreaking discoveries. With ongoing advancements in synthetic techniques and computational modeling tools